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Compound of Interest

Compound Name:
cis-3-Aminocyclohexanecarboxylic

acid

Cat. No.: B3029867 Get Quote

Welcome to the technical support guide for navigating the complexities of peptide synthesis

with cis-3-Aminocyclohexanecarboxylic acid. As a cyclic beta-amino acid, this building block

presents unique challenges due to its conformational rigidity and steric hindrance. This guide,

structured in a question-and-answer format, provides in-depth, field-proven insights to help you

troubleshoot common issues and optimize your coupling protocols.

Understanding the Core Challenge
The primary difficulty in using cis-3-Aminocyclohexanecarboxylic acid stems from its

structure. Unlike linear alpha-amino acids, its cyclohexane backbone locks the amino and

carboxyl groups into specific spatial orientations. In the cis configuration, both functional groups

are axial or both are equatorial, leading to significant steric shielding that can impede the

approach of reagents and other amino acids. This steric hindrance is the root cause of many of

the issues detailed below.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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